Cas no 1257397-44-6 (Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate)

• Product Name: Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate
• CAS No: 1257397-44-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1032235
• PubChem ID: 68415538
• Update Time: 2025-08-03

Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate
• DA-18147
• Methyl2-(3-hydroxyphenyl)-4-methylpentanoate
• F90172
• DTXSID00738295
• 1257397-44-6
• SCHEMBL2848810

• MDL： MFCD19441407
• Inchi： 1S/C13H18O3/c1-9(2)7-12(13(15)16-3)10-5-4-6-11(14)8-10/h4-6,8-9,12,14H,7H2,1-3H3
• InChI Key： AFNUZJWYBPNWIZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=C(C=1)O)CC(C)C)=O

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53